Cas no 1824479-99-3 (Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]-)

• Product Name: Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]-
• CAS No: 1824479-99-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5253140
• Update Time: 2025-07-09

Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]-

• Inchi： 1S/C12H15NO/c1-2-8-13(9-10-14)11-12-6-4-3-5-7-12/h2-7,10H,1,8-9,11H2
• InChI Key： KCSCUHUEGHZGCI-UHFFFAOYSA-N
• SMILES： C(=O)CN(CC1=CC=CC=C1)CC=C

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 259.0±28.0 °C(Predicted)
• pka: 5.79±0.50(Predicted)

Additional information on Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]-

Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- (CAS No. 1824479-99-3): A Comprehensive Overview

Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- (CAS No. 1824479-99-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its intricate molecular framework, which combines aldehyde, amine, and aromatic functionalities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]-.

Chemical Structure and Properties

The molecular formula of Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- is C₁₆H₁₇NO. The compound features a benzene ring linked to a propenyl group through a methylene bridge, with an aldehyde and an amine functional group attached to the propenyl moiety. This combination of functionalities imparts unique chemical and physical properties to the molecule. The aldehyde group is highly reactive and can participate in various chemical reactions such as nucleophilic addition and condensation reactions. The amine group can engage in hydrogen bonding and can also serve as a nucleophile in substitution reactions. The aromatic ring provides additional stability and can influence the compound's solubility and reactivity.

Synthesis Methods

The synthesis of Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- has been explored through several routes. One common method involves the reaction of benzaldehyde with allylamine in the presence of a suitable catalyst. This reaction proceeds via a Michael addition followed by an intramolecular cyclization to form the desired product. Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Heck reaction, to introduce the propenyl group onto the benzene ring. These methods offer high yields and good selectivity, making them suitable for large-scale production.

Biological Activities

Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- has shown promising biological activities in various studies. Recent research has focused on its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have demonstrated that this compound can modulate the activity of certain enzymes involved in cellular signaling pathways, making it a potential candidate for the treatment of diseases characterized by chronic inflammation.

In another line of research, Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- has been investigated for its neuroprotective properties. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. This property makes it a promising lead compound for the development of neuroprotective drugs for conditions such as Alzheimer's disease and Parkinson's disease.

Potential Applications

The unique combination of chemical functionalities in Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- opens up a wide range of potential applications in various fields. In pharmaceuticals, this compound can serve as a lead molecule for the development of new drugs targeting inflammatory diseases and neurodegenerative disorders. Its ability to modulate enzyme activity and inhibit cytokine production makes it particularly attractive for drug discovery efforts.

In materials science, Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- can be used as a building block for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers or coatings to enhance their mechanical strength or improve their resistance to environmental factors such as UV radiation or chemical degradation.

In chemical synthesis, this compound serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for multistep synthetic routes leading to compounds with diverse applications in medicine, materials science, and other areas.

Conclusion

Acetaldehyde, 2-[(phenylmethyl)-2-propen-1-ylamino]- (CAS No. 1824479-99-3) is a multifaceted organic compound with a rich array of chemical properties and biological activities. Its unique molecular structure offers numerous opportunities for research and development across various scientific disciplines. From its potential as an anti-inflammatory agent and neuroprotective drug to its applications in materials science and chemical synthesis, this compound continues to be an area of active investigation and innovation.